![molecular formula C15H19N3O3S B284564 2-(2-ethoxyphenoxy)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide](/img/structure/B284564.png)
2-(2-ethoxyphenoxy)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide
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Overview
Description
2-(2-ethoxyphenoxy)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide, also known as EPPTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of thiadiazole derivatives, which have been extensively studied for their diverse biological activities.
Scientific Research Applications
2-(2-ethoxyphenoxy)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide has been studied for its potential therapeutic applications in various fields of scientific research. One of the most promising areas of research is its use as an anticancer agent. Studies have shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer. The compound has been found to induce apoptosis (programmed cell death) in cancer cells through the activation of caspase enzymes and the inhibition of cell proliferation.
This compound has also been studied for its potential use as an anti-inflammatory agent. Inflammation is a complex biological process that plays a critical role in the pathogenesis of various diseases, including arthritis, asthma, and inflammatory bowel disease. Studies have shown that this compound exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines, as well as the activation of NF-κB signaling pathway.
Mechanism of Action
The mechanism of action of 2-(2-ethoxyphenoxy)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways involved in cell growth, proliferation, and survival. Studies have shown that this compound inhibits the activity of various enzymes, including topoisomerase II and protein kinase C, which are involved in DNA replication and cell cycle regulation. The compound has also been found to activate the JNK and p38 MAPK signaling pathways, which are involved in the regulation of apoptosis and inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that the compound induces cell cycle arrest and apoptosis in cancer cells, as well as inhibits the production of pro-inflammatory cytokines and chemokines in immune cells. In vivo studies have shown that this compound exhibits potent antitumor activity in xenograft mouse models of breast and lung cancer, as well as anti-inflammatory activity in mouse models of arthritis and colitis.
Advantages and Limitations for Lab Experiments
2-(2-ethoxyphenoxy)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide has several advantages and limitations for lab experiments. One of the advantages is its high potency and specificity towards cancer cells and immune cells, which makes it a promising candidate for further preclinical and clinical studies. Another advantage is its relatively simple synthesis method, which allows for the production of large quantities of the compound for research purposes. However, one of the limitations is its low solubility in water, which may limit its bioavailability and efficacy in vivo. Another limitation is its potential toxicity and side effects, which need to be carefully evaluated in preclinical and clinical studies.
Future Directions
There are several future directions for the research on 2-(2-ethoxyphenoxy)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide. One of the directions is to further explore its anticancer activity and mechanism of action in different types of cancer cells and animal models. Another direction is to investigate its potential use as an anti-inflammatory agent in various inflammatory diseases. Additionally, future studies could focus on improving its solubility and bioavailability through the development of novel formulations and delivery systems. Finally, further preclinical and clinical studies are needed to evaluate its safety and efficacy in humans for potential therapeutic applications.
Synthesis Methods
2-(2-ethoxyphenoxy)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide can be synthesized using a multi-step reaction sequence, starting from commercially available reagents. The synthesis involves the condensation of 2-ethoxyphenol with ethyl chloroacetate to form 2-(2-ethoxyphenoxy)ethyl acetate, followed by the reaction with thiosemicarbazide to yield 2-(2-ethoxyphenoxy)-N'-thiocarbamoyl ethyl acetate. This intermediate is then cyclized with propyl isothiocyanate in the presence of base to form the final product, this compound. The purity and yield of the compound can be improved by using various purification techniques such as column chromatography and recrystallization.
Properties
Molecular Formula |
C15H19N3O3S |
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Molecular Weight |
321.4 g/mol |
IUPAC Name |
2-(2-ethoxyphenoxy)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide |
InChI |
InChI=1S/C15H19N3O3S/c1-3-7-14-17-18-15(22-14)16-13(19)10-21-12-9-6-5-8-11(12)20-4-2/h5-6,8-9H,3-4,7,10H2,1-2H3,(H,16,18,19) |
InChI Key |
NFWOFGNEYCXVAD-UHFFFAOYSA-N |
SMILES |
CCCC1=NN=C(S1)NC(=O)COC2=CC=CC=C2OCC |
Canonical SMILES |
CCCC1=NN=C(S1)NC(=O)COC2=CC=CC=C2OCC |
Origin of Product |
United States |
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